Cas no 1270551-65-9 (2-amino-2-(2-fluoro-6-methoxyphenyl)propan-1-ol)

• Product Name: 2-amino-2-(2-fluoro-6-methoxyphenyl)propan-1-ol
• CAS No: 1270551-65-9
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6175932
• PubChem ID: 55270438
• Update Time: 2025-11-01

2-amino-2-(2-fluoro-6-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-fluoro-6-methoxyphenyl)propan-1-ol
• AKOS006319406
• 1270551-65-9
• EN300-1837471

• Inchi： 1S/C10H14FNO2/c1-10(12,6-13)9-7(11)4-3-5-8(9)14-2/h3-5,13H,6,12H2,1-2H3
• InChI Key： GCQVCGABTGJUOG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C)(CO)N)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-amino-2-(2-fluoro-6-methoxyphenyl)propan-1-ol

Introduction to 2-amino-2-(2-fluoro-6-methoxyphenyl)propan-1-ol (CAS No. 1270551-65-9)

2-amino-2-(2-fluoro-6-methoxyphenyl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1270551-65-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural configuration, has garnered attention due to its potential applications in drug development and biochemical studies. The presence of both amino and fluoro-methoxy functional groups on a propanol backbone suggests a rich chemical reactivity, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

The structural motif of 2-amino-2-(2-fluoro-6-methoxyphenyl)propan-1-ol consists of a central propanol chain substituted with an amino group at the second carbon and a phenyl ring at the third carbon. The phenyl ring is further modified with a fluoro group at the second position and a methoxy group at the sixth position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. Such structural features are often exploited in the design of novel pharmaceutical agents to enhance binding affinity, selectivity, and metabolic stability.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability compared to their non-fluorinated counterparts. The fluoro group in 2-amino-2-(2-fluoro-6-methoxyphenyl)propan-1-ol contributes to these desirable properties, making it an attractive scaffold for drug discovery. Moreover, the methoxy group provides additional electronic modulation, allowing for fine-tuning of the molecule's pharmacokinetic profile. These features make this compound a promising candidate for further investigation in the development of new therapeutic agents.

One of the most compelling aspects of 2-amino-2-(2-fluoro-6-methoxyphenyl)propan-1-ol is its potential role as an intermediate in the synthesis of more complex pharmaceutical molecules. The amino group can serve as a nucleophilic site for further functionalization, while the fluoro-methoxyphenyl moiety can act as a pharmacophore that interacts with biological targets. Such versatility makes this compound valuable for medicinal chemists seeking to develop novel drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The structural features of 2-amino-2-(2-fluoro-6-methoxyphenyl)propan-1-ol align well with these therapeutic areas, suggesting its potential utility in designing molecules that target viral proteases or cancer cell signaling pathways. For instance, fluorinated phenols have been shown to exhibit potent inhibitory activity against certain enzymes involved in viral replication. Similarly, methoxy-substituted aromatic compounds have demonstrated promising results in disrupting cancer cell proliferation.

The synthesis of 2-amino-2-(2-fluoro-6-methoxyphenyl)propan-1-ol involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling reactions, and protection-deprotection techniques. Advanced computational methods are often employed to predict reaction outcomes and guide synthetic design. These approaches not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets pharmaceutical-grade standards.

In conclusion, 2-amino-2-(2-fluoro-6-methoxyphenyl)propan-1-ol (CAS No. 1270551-65-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its reactivity and synthetic accessibility, make it a valuable tool for drug discovery and development. As research in fluorinated aromatic compounds continues to advance, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.